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Compound of Interest

Compound Name:
Aminoacetaldehyde dimethyl

acetal

Cat. No.: B045213 Get Quote

An In-depth Technical Guide to Aminoacetaldehyde Dimethyl Acetal: Physicochemical

Properties and Synthetic Applications

This guide provides essential physicochemical data, experimental protocols, and key synthetic

applications for aminoacetaldehyde dimethyl acetal, tailored for researchers, scientists, and

professionals in drug development.

Core Physicochemical Data
Aminoacetaldehyde dimethyl acetal, also known as 2,2-dimethoxyethylamine, is a versatile

organic compound used in various chemical syntheses. Its fundamental physical properties are

summarized below.

Property Value Units Notes

Molecular Weight 105.14[1][2][3] g/mol -

Density 0.965[3][4] g/mL at 25 °C

Chemical Formula C4H11NO2[1][2][5] - -

CAS Number 22483-09-6[2][3][5] - -

Boiling Point 135-139[3] °C at 95 mmHg

Refractive Index 1.417[3] - at 20 °C
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Experimental Protocols
Detailed methodologies for determining the key physical properties of aminoacetaldehyde
dimethyl acetal are outlined below. These protocols represent standard laboratory procedures.

Protocol 1: Determination of Molecular Weight via the
Dumas Method
This method is suitable for volatile liquids like aminoacetaldehyde dimethyl acetal and relies

on the ideal gas law.[5][6][7]

Objective: To determine the molecular weight of a volatile liquid by measuring the mass of its

vapor of a known volume, temperature, and pressure.

Apparatus:

A flask with a capillary cap (Dumas bulb)

Analytical balance

Large beaker (e.g., 1000 mL)

Hot plate or Bunsen burner

Thermometer

Barometer

Boiling chips

Procedure:

Preparation: Clean and thoroughly dry the Dumas bulb and its cap. Weigh the empty, sealed

bulb on an analytical balance and record its mass.

Sample Introduction: Introduce approximately 5 mL of aminoacetaldehyde dimethyl acetal
into the bulb.
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Vaporization: Place the bulb in a beaker of water with boiling chips, ensuring the water level

is high enough to submerge most of the bulb. Heat the water to a gentle boil. The liquid in

the bulb will vaporize and expel the air from within, with excess vapor escaping through the

capillary tip.

Equilibration: Continue heating until all the liquid in the bulb has turned to vapor. Maintain the

bulb in the boiling water for an additional minute to ensure the vapor inside has reached

thermal equilibrium with the boiling water. Record the temperature of the boiling water, which

is taken as the temperature of the gas inside the bulb.

Condensation: Remove the bulb from the water bath and allow it to cool to room

temperature. The vapor inside will condense back into a liquid, and air will be drawn back

into the bulb. Carefully dry the exterior of the bulb.

Mass Measurement: Weigh the cooled bulb, cap, and the condensed liquid. Record this

mass.

Volume Measurement: To determine the volume of the bulb, fill it completely with water and

weigh it. Subtract the mass of the empty bulb to find the mass of the water. Calculate the

volume using the known density of water at the measured temperature.

Pressure Measurement: Record the atmospheric pressure from a laboratory barometer.

Calculation: The molecular weight (M) is calculated using the ideal gas law equation: M =

(mRT) / (PV) Where:

m = mass of the vapor (mass of bulb + condensed liquid - mass of empty bulb)

R = ideal gas constant (e.g., 0.0821 L·atm/mol·K)

T = temperature of the vapor in Kelvin

P = atmospheric pressure in atm

V = volume of the bulb in Liters
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Protocol 2: Determination of Density using a
Pycnometer
This method provides a precise measurement of the density of a liquid.

Objective: To accurately determine the density of aminoacetaldehyde dimethyl acetal by

measuring the mass of a known volume using a pycnometer (density bottle).

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance

Thermometer

Water bath

Procedure:

Preparation: Clean and dry the pycnometer and its stopper thoroughly. Weigh the empty

pycnometer and record its mass (m1).

Calibration with Water: Fill the pycnometer with distilled water and insert the stopper,

allowing excess water to exit through the capillary. Place the filled pycnometer in a constant

temperature water bath (e.g., 25 °C) until it reaches thermal equilibrium. Remove the

pycnometer, carefully dry the outside, and weigh it. Record this mass (m2).

Measurement with Sample: Empty and dry the pycnometer completely. Fill it with

aminoacetaldehyde dimethyl acetal, stopper it, and equilibrate it in the constant

temperature water bath as before. Dry the exterior and weigh it. Record this mass (m3).

Calculation:

Mass of water: m_water = m2 - m1

Volume of pycnometer: V = m_water / ρ_water (where ρ_water is the known density of water

at the specific temperature).
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Mass of sample liquid: m_liquid = m3 - m1

Density of sample liquid (ρ_liquid): ρ_liquid = m_liquid / V

Synthetic Pathways and Logical Workflows
Aminoacetaldehyde dimethyl acetal serves as a crucial building block in the synthesis of

various pharmaceuticals and advanced materials.

Synthesis of Praziquantel
Praziquantel is an anthelmintic drug. One synthetic route involves the reaction of 2-chloro-N-

phenethylacetamide with aminoacetaldehyde dimethyl acetal, followed by cyclization and

acylation.[8][9]
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Fig. 1: Synthetic workflow for Praziquantel.

Synthesis of Chitosan-Dendrimer Hybrids
Aminoacetaldehyde dimethyl acetal can be used to prepare dendrimer acetals, which then

react with chitosan via reductive N-alkylation to form biodegradable hybrids for applications like

drug delivery.[2][10][11]
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Fig. 2: Logical workflow for Chitosan-Dendrimer hybrid synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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